Cas no 835873-11-5 (Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester structure
835873-11-5 structure
Product Name:Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester
CAS No:835873-11-5
MF:C13H18INO3
MW:363.19139623642
CID:1809342
PubChem ID:12188698
Update Time:2025-04-21

Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(4-ethoxy-2-iodophenyl)carbamate
    • 835873-11-5
    • AKOS015962674
    • DTXSID80479715
    • Inchi: 1S/C13H18INO3/c1-5-17-9-6-7-11(10(14)8-9)15-12(16)18-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,16)
    • InChI Key: NQHWQUCAWTWKAX-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1NC(=O)OC(C)(C)C)OCC

Computed Properties

  • Exact Mass: 363.03314g/mol
  • Monoisotopic Mass: 363.03314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 47.6Ų
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